Cas no 126417-76-3 ((Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile)

• Product Name: (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile
• CAS No: 126417-76-3
• MF: C₉H₅ClFN
• MW: 181.594104528427
• MDL: MFCD00052069
• CID: 897280
• PubChem ID: 736608
• Update Time: 2025-06-07

(Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3-(4-fluorophenyl)acrylonitrile
• BUTTPARK 91\18-16
• (2Z)-3-CHLORO-3-(4-FLUOROPHENYL)ACRYLONITRILE
• 3-Chloro-3-(4-fluorophenyl)acrylonitrile97%
• 3-Chloro-3-(4-fluorophenyl)acrylonitrile 97%
• (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile

• MDL： MFCD00052069
• Inchi： 1S/C9H5ClFN/c10-9(5-6-12)7-1-3-8(11)4-2-7/h1-5H/b9-5-
• InChI Key： QYJZLGBSSYBYSY-UITAMQMPSA-N
• SMILES： Cl/C(=C\C#N)/C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 181.00900
• Monoisotopic Mass: 181.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 90-93°C
• PSA: 23.79000
• LogP: 2.92898
• Solubility: Not determined

(Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3439
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile

(Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile (CAS No. 126417-76-3): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

(Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile (CAS No. 126417-76-3) is a versatile compound that has garnered significant attention in the fields of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro and fluorophenyl substituents, exhibits a range of chemical and biological activities that make it an intriguing candidate for various scientific investigations.

The molecular structure of (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile is composed of a conjugated double bond system, which imparts significant electronic and steric effects. The presence of the chloro and fluorophenyl groups enhances the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of such functional groups in modulating the biological activity of small molecules, particularly in the context of drug discovery and development.

In the realm of pharmaceutical research, (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile has been explored for its potential as a lead compound in the development of novel therapeutic agents. One notable area of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile through chemical modifications allows researchers to optimize its pharmacological properties, such as selectivity, potency, and bioavailability.

Beyond its applications in drug discovery, (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile has also found utility in materials science and organic synthesis. Its conjugated double bond system makes it an excellent starting material for polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers can be used in a variety of applications, including drug delivery systems, sensors, and coatings. The versatility of this compound in both pharmaceutical and materials science underscores its significance as a valuable building block in modern chemistry.

The synthesis of (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation reaction between 4-fluorobenzaldehyde and chloroacetonitrile, followed by stereoselective control to achieve the desired (Z)-configuration. Advances in catalytic methods have further improved the yield and purity of this compound, making it more accessible for large-scale production and industrial applications.

In addition to its synthetic accessibility, the safety profile of (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile is an important consideration for its use in various applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and commercial settings. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and compliance with regulatory standards.

The ongoing research into (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile continues to uncover new insights into its properties and potential applications. For example, recent studies have explored its use as a scaffold for developing inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat binding interfaces. The ability to design small molecules that can disrupt these interactions effectively could lead to new therapeutic strategies for treating diseases such as cancer and neurodegenerative disorders.

In conclusion, (Z)-3-Chloro-3-(4-fluorophenyl)acrylonitrile (CAS No. 126417-76-3) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and organic synthesis. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.